Cas no 881939-76-0 ((3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)acetic acid)

881939-76-0 structure
Product name:(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)acetic acid
CAS No:881939-76-0
MF:C9H8N4O2
MW:204.18542098999
CID:1085390
(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-(Pyridin-4-yl)-1H-1,2,4-triazol-5-yl)acetic acid
- (5-pyridin-4-yl-4H-1,2,4-triazol-3-yl)acetic acid(SALTDATA: H2O)
- [3-(4-Pyridinyl)-1H-1,2,4-triazol-5-yl]acetic acid
- 2-(5-(pyridin-4-yl)-1H-1,2,4-triazol-3-yl)acetic acid
- (3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)acetic acid
-
- Inchi: InChI=1S/C9H8N4O2/c14-8(15)5-7-11-9(13-12-7)6-1-3-10-4-2-6/h1-4H,5H2,(H,14,15)(H,11,12,13)
- InChI Key: VUMDGYBTAWXDAB-UHFFFAOYSA-N
- SMILES: C1=C(C=CN=C1)C2=NNC(=N2)CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)acetic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | P235081-100mg |
5-(4-Pyridinyl)-1H-1,2,4-triazole-3-acetic Acid |
881939-76-0 | 100mg |
$ 50.00 | 2022-06-03 | ||
Life Chemicals | F3173-0040-0.5g |
(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)acetic acid |
881939-76-0 | 95%+ | 0.5g |
$118.0 | 2023-09-06 | |
Life Chemicals | F2183-0007-20μmol |
2-[3-(pyridin-4-yl)-1H-1,2,4-triazol-5-yl]acetic acid |
881939-76-0 | 90%+ | 20μmol |
$118.5 | 2023-07-28 | |
Life Chemicals | F2183-0007-30mg |
2-[3-(pyridin-4-yl)-1H-1,2,4-triazol-5-yl]acetic acid |
881939-76-0 | 90%+ | 30mg |
$178.5 | 2023-07-28 | |
Life Chemicals | F2183-0007-75mg |
2-[3-(pyridin-4-yl)-1H-1,2,4-triazol-5-yl]acetic acid |
881939-76-0 | 90%+ | 75mg |
$312.0 | 2023-07-28 | |
TRC | P235081-1g |
5-(4-Pyridinyl)-1H-1,2,4-triazole-3-acetic Acid |
881939-76-0 | 1g |
$ 160.00 | 2022-06-03 | ||
Life Chemicals | F2183-0007-100mg |
2-[3-(pyridin-4-yl)-1H-1,2,4-triazol-5-yl]acetic acid |
881939-76-0 | 90%+ | 100mg |
$372.0 | 2023-07-28 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1339155-1g |
2-(3-(Pyridin-4-yl)-1h-1,2,4-triazol-5-yl)acetic acid |
881939-76-0 | 95+% | 1g |
¥3969.00 | 2024-04-27 | |
A2B Chem LLC | AH87705-5mg |
2-(3-(Pyridin-4-yl)-1H-1,2,4-triazol-5-yl)acetic acid |
881939-76-0 | 5mg |
$357.00 | 2024-04-19 | ||
A2B Chem LLC | AH87705-100mg |
2-(3-(Pyridin-4-yl)-1H-1,2,4-triazol-5-yl)acetic acid |
881939-76-0 | 100mg |
$995.00 | 2024-04-19 |
(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)acetic acid Related Literature
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Qiongqiong Wang,Liping Qiao,Min Zhou,Shan Wang,Shengrong Lou,Dandan Huang,Qian Wang,Shengao Jing,Hongli Wang,Changhong Chen,Cheng Huang Faraday Discuss., 2021,226, 112-137
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Chien-Chung Peng,Chiung Wen Kuo,Di-Yen Chueh,Hsiao-Mei Wu,Yuan-Hsuan Liu,Peilin Chen RSC Adv., 2018,8, 30320-30329
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Luisa D'Urso,Cristina Satriano,Giuseppe Forte,Giuseppe Compagnini,Orazio Puglisi Phys. Chem. Chem. Phys., 2012,14, 14605-14610
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Jie Xue,Jiawei Chen,Jizhong Song,Leimeng Xu,Haibo Zeng J. Mater. Chem. C, 2017,5, 11018-11024
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Xiaoming Zhang,Shansheng Yu,Weitao Zheng,Ping Liu Phys. Chem. Chem. Phys., 2014,16, 16615-16622
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